1-(5-Thiophen-3-ylthiophen-2-yl)ethanone

• Molecular Formula: C10H8OS2
• Molecular Weight: 208.3 g/mol
• IUPAC Name: 1-(5-thiophen-3-ylthiophen-2-yl)ethanone
• InChI: InChI=1S/C10H8OS2/c1-7(11)9-2-3-10(13-9)8-4-5-12-6-8/h2-6H,1H3
• InChI Key: NVGQAGJTHXJZEP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)C2=CSC=C2

Description

1-(5-Thiophen-3-ylthiophen-2-yl)ethanone is a bithiophene-derived ketone characterized by two interconnected thiophene rings with an acetyl group at the 2-position of the primary thiophene. Its structure (Fig. 1) confers extended π-conjugation, enhancing electronic properties relevant to materials science and medicinal chemistry.

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

Key structural analogs differ in substituents on the thiophene rings or adjacent functional groups. Selected examples include:

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight	Key References
1-(5-Methylthiophen-2-yl)ethanone	Methyl at C5 of thiophene	C7H8OS	156.20
1-(5-Chlorobenzo[b]thiophen-3-yl)ethanone	Chloro + benzo-fused thiophene	C10H7ClOS	210.68
1-{5-Aryl-[1,3,4]oxadiazol-3-yl}ethanone	Oxadiazole ring + 4-fluorophenyl substitution	C14H10FN3O2S	327.31
2-[(4-Nitrophenyl)thio]-1-(1H-indol-3-yl)ethanone	Indole core + thioether linkage	C16H12N2O3S	312.35

Key Observations :

• Electronic Effects : Electron-withdrawing groups (e.g., nitro in ) enhance reactivity in electrophilic substitutions, while electron-donating groups (e.g., methyl in ) stabilize conjugation.
• MCF7 cells).

Antimalarial Activity

• 1-(5-Nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone: pIC50 = 8.21 (superior to chloroquine, pIC50 = 7.55) .
• 1-(5-Chloro-1H-indol-3-yl)-2-[(4-bromophenyl)thio]ethanone: IC50 = 90 nM .

Anticancer Activity

• Oxadiazole-thiophene derivative 7d : Comparable activity to 5-fluorouracil against MCF7 breast cancer cells .

Physical and Chemical Properties

Limited data exist for the target compound, but trends in analogs suggest:

• Melting Points: Hydroxyacetophenones () range from 97–110°C; chloro-substituted thiophenes (e.g., ) likely have higher melting points due to increased molecular symmetry.
• Solubility : Polar groups (e.g., hydroxyl in ) improve aqueous solubility, whereas hydrophobic thiophene rings () favor organic solvents.